Cas no 50479-11-3 (3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide)

• Product Name: 3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide
• CAS No: 50479-11-3
• MF: C₂₄H₂₆BrO₂P
• MW: 457.339807033539
• MDL: MFCD00274610
• CID: 372960
• PubChem ID: 24861713
• Update Time: 2025-10-30

3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium,(4-ethoxy-4-oxobutyl)triphenyl-, bromide (1:1)
• (3-Ethoxycarbonylpropyl)triphenylphosphonium bromide
• (4-ethoxy-4-oxobutyl)-triphenylphosphanium,bromide
• [3-(Ethoxycarbonyl)prop-1-yl]tris(phenyl)phosphonium bromide
• [3-(Ethoxycarbonyl)propyl]triphenylphosphonium Bromide
• 3-(ETHOXYCARBONYL)PROPYL TRIPHENYLPHOSPHONIUM BROMIDE
• (3-carboethoxypropyl)triphenylphosphonium bromide
• (3-ethoxycarbonyl-1-propyl)triphenylphosphonium bromide
• (3-ethoxycarbonylprop-1-yl)triphenylphosphonium bromide
• [Ph3P(CH2)3CO2Et](+)Br(-)
• 349852_ALDRICH
• AC1MCN93
• ACMC-1ANQ6
• CTK4J2669
• NSC269919
• NSC 269919
• (4-ethoxy-4-oxobutyl)triphenylphosphonium bromide
• ethoxycarbonylpropyltriphenylphosphonium bromide
• JPZMNVPVVYVXAD-UHFFFAOYSA-M
• VZ26096
• OR10652
• AK173057
• 3-carboethoxypropyltriphenylphosphon
• SCHEMBL274167
• (4-ethoxy-4-oxobutyl)triphenylphosphoniumbromide
• C24H26BrO2P
• (4-ethoxy-4-oxobutyl)-triphenylphosphonium bromide
• MFCD00274610
• (4-ethoxy-4-oxidanylidene-butyl)-triphenyl-phosphanium bromide
• 50479-11-3
• (4-Ethoxy-4-oxobutyl)(triphenyl)phosphanium bromide
• BP-12772
• triphenyl-(3-ethoxycarbonylpropyl)phosphonium bromide
• 3-carboethoxypropyltriphenylphosphonium bromide
• (4-ethoxy-4-oxobutyl)-triphenylphosphanium;bromide
• FT-0639902
• Phosphonium, (4-ethoxy-4-oxobutyl)triphenyl-, bromide
• AKOS004903756
• [3-(ethoxycarbonyl)-propyl]-triphenylphosphonium bromide
• A828136
• (ethoxycarbonylprop-1-yl)triphenyl phosphonium bromide
• 3-ethoxycarbonylpropyltriphenylphosphonium bromide
• NSC-269919
• (4-ethoxy-4-oxobutyl)triphenylphosphanium bromide
• SY122190
• DTXSID30964707
• E1450
• CS-0101866
• A10022
• (4-Ethoxy-4-oxobutyl)triphenylphosphonium Bromide (1:1); 3-Carboethoxypropyltriphenylphosphonium Bromide; NSC 269919
• 3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide

• MDL： MFCD00274610
• Inchi： 1S/C24H26O2P.BrH/c1-2-26-24(25)19-12-20-27(21-13-6-3-7-14-21,22-15-8-4-9-16-22)23-17-10-5-11-18-23;/h3-11,13-18H,2,12,19-20H2,1H3;1H/q+1;/p-1
• InChI Key： JPZMNVPVVYVXAD-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCC(=O)OCC

Computed Properties

• Exact Mass: 456.08500
• Monoisotopic Mass: 456.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 165-167 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 39.89000
• LogP: 1.32780
• Solubility: Not determined
• Vapor Pressure: No data available

3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide

Comprehensive Guide to 3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide (CAS 50479-11-3): Properties, Applications, and Innovations

3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide (CAS 50479-11-3) is a highly versatile phosphonium salt widely utilized in organic synthesis, catalysis, and material science. This compound, characterized by its triphenylphosphonium moiety and ethoxycarbonylpropyl functional group, serves as a pivotal reagent in modern chemical research. Its unique structure enables applications ranging from Wittig reactions to advanced polymer modifications, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for eco-friendly reagents has spotlighted compounds like 3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide, as researchers seek alternatives to traditional toxic catalysts. Its compatibility with microwave-assisted synthesis and flow chemistry—two hot topics in AI-driven chemical research—further enhances its relevance. Online searches for "phosphonium salts in catalysis" or "CAS 50479-11-3 applications" reflect this compound’s rising prominence in both academic and industrial settings.

From a structural perspective, the ethoxycarbonyl group in 3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide provides exceptional reactivity in carbon-carbon bond formation, a critical step in pharmaceutical intermediates. Recent studies highlight its role in synthesizing bioactive molecules, addressing trending queries like "phosphonium salts in drug discovery." Meanwhile, its bromide counterion ensures solubility in polar solvents, a feature frequently discussed in forums on solvent optimization.

Innovations in nanomaterial functionalization have also leveraged this compound’s ability to modify surface properties. For instance, its triphenylphosphonium segment can anchor to metal oxides, answering search trends like "phosphonium salts for nanomaterials." Such applications align with the broader shift toward smart materials, a sector projected to grow exponentially in the next decade.

Storage and handling of 3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide require attention to moisture sensitivity, a common concern among laboratories optimizing reagent shelf life. Industry best practices recommend desiccated conditions, a topic often searched alongside "stable phosphonium salts." This underscores the compound’s balance between reactivity and practicality—a key consideration for high-throughput screening environments.

In summary, 3-(Ethoxycarbonyl)propyltriphenylphosphonium Bromide (CAS 50479-11-3) exemplifies the intersection of tradition and innovation in chemical synthesis. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued relevance, making it a staple for researchers addressing today’s most pressing challenges in molecular design.